Cas no 54495-62-4 (Benzene, 1-(3-methylphenoxy)-2-nitro-)
54495-62-4 structure
Product Name:Benzene, 1-(3-methylphenoxy)-2-nitro-
CAS No:54495-62-4
MF:C13H11NO3
MW:229.231343507767
CID:1589518
PubChem ID:12060792
Update Time:2025-04-21
Benzene, 1-(3-methylphenoxy)-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-methylphenoxy)-2-nitro-
- HS-4168
- SCHEMBL7997064
- CHEMBL2270126
- 54495-62-4
- 1-(3-methylphenoxy)-2-nitrobenzene
-
- Inchi: 1S/C13H11NO3/c1-10-5-4-6-11(9-10)17-13-8-3-2-7-12(13)14(15)16/h2-9H,1H3
- InChI Key: WOAVWBGOVFKQMD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1[N+](=O)[O-])C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 229.07393
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1-(3-methylphenoxy)-2-nitro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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